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Compound of Interest

Compound Name: m-PEG8-NHS ester

Cat. No.: B609300 Get Quote

This guide provides immediate safety, handling, and disposal protocols for m-PEG8-NHS
ester, tailored for researchers, scientists, and professionals in drug development. Adherence to

these procedures is crucial for ensuring laboratory safety and maintaining product integrity.

Immediate Safety and Hazard Information
m-PEG8-NHS ester is a reactive compound that requires careful handling. Based on data for

similar N-hydroxysuccinimide (NHS) ester compounds, it should be treated as potentially

hazardous.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory

irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
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P264: Wash hands and any exposed skin thoroughly after handling.[1][2]

P270: Do not eat, drink, or smoke when using this product.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling m-PEG8-NHS ester to minimize

exposure risk.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact and

irritation. Change gloves

immediately if contaminated.

Eye Protection
Safety goggles with side-

shields or a face shield.

Protects against splashes and

aerosols that can cause

serious eye irritation.

Body Protection
A properly fitted laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory
Use in a well-ventilated area

(e.g., fume hood).

Avoids inhalation of dust or

aerosols, preventing

respiratory tract irritation.

Operational Plan: Handling and Storage
The integrity and reactivity of m-PEG8-NHS ester are highly dependent on proper handling

and storage, primarily due to its moisture sensitivity.

Logistical Information Summary:
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Parameter Specification Source

CAS Number 756525-90-3 [3]

Molecular Weight ~509.6 g/mol [3]

Appearance
Colorless to yellow solid or

viscous liquid

Solubility Soluble in DMSO, DMF, DCM [3]

Shipping Ambient Temperature [3]

Storage (Solid) -20°C, desiccated [3]

Storage (Stock Solution)
-20°C for up to 1 month; -80°C

for up to 6 months
[4]

Workflow for Handling m-PEG8-NHS Ester
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Handling workflow for m-PEG8-NHS ester.

Experimental Protocol: General Protein Labeling
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This protocol outlines a general procedure for conjugating m-PEG8-NHS ester to a protein via

primary amines (e.g., lysine residues).

Materials:

m-PEG8-NHS ester

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1M Tris-HCl, pH 8.0)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Preparation of Protein: Dissolve the protein in a suitable amine-free buffer at a known

concentration. Ensure the buffer pH is between 7.2 and 8.5 for optimal reaction efficiency.

Reagent Preparation:

Allow the container of m-PEG8-NHS ester to equilibrate to room temperature before

opening to prevent moisture condensation.

Prepare a stock solution of the ester (e.g., 10 mg/mL) in anhydrous DMSO or DMF. This

should be done immediately before use, as the NHS ester is susceptible to hydrolysis.

Conjugation Reaction:

Add a calculated molar excess of the dissolved m-PEG8-NHS ester to the protein

solution. The optimal molar ratio depends on the protein and desired degree of labeling

and should be determined empirically.

Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours. Gentle

mixing during incubation is recommended.
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Quenching: Stop the reaction by adding a quenching buffer (e.g., Tris or glycine) to a final

concentration of 20-50 mM. This will react with any excess NHS ester. Incubate for 15-30

minutes.

Purification: Remove excess reagent and byproducts by purifying the protein conjugate using

an appropriate method, such as size-exclusion chromatography or dialysis.

First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation persists.[1][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and seek

immediate medical attention.[2][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a physician or poison control center

immediately.[1][5]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.

Step-by-Step Disposal Guidance:

Quench Excess Reagent: Before disposal, ensure any unreacted m-PEG8-NHS ester is
quenched. This can be done by adding an excess of an amine-containing buffer like Tris or
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glycine.

Collect Waste: Collect all solutions containing the reagent, including reaction mixtures and

washes, into a designated and clearly labeled hazardous waste container.

Solid Waste: Dispose of contaminated consumables such as gloves, pipette tips, and tubes

as solid chemical waste.

Consult Safety Officer: Always consult with your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols. Do not pour chemical waste down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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